Cas no 89089-14-5 (2,4,5-trichloropyridazin-3-one)

• Product Name: 2,4,5-trichloropyridazin-3-one
• CAS No: 89089-14-5
• MF: C₄HCl₃N₂O
• MW: 199.422537565231
• CID: 993606
• PubChem ID: 329766695
• Update Time: 2025-08-02

2,4,5-trichloropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2,4,5-trichloropyridazin-3-one
• 2,4,5-TRICHLORO-3(2H)-PYRIDAZINONE
• 1,4,5-Trichlor-6-pyridazon
• 1,4,5-Trichlor-pyridazon-6
• 2,4,5-trichloro-2H-pyridazin-3-one
• 2,4,5-trichloropyridazin-3(2H)-one
• 2,4,5-Trichloro-2,3-dihydropyridazin-3-one
• DTXSID80326412
• starbld0040048
• 2,4,5-Trichloro-3(2H)-pyridazinone, 96%
• SCHEMBL9376690
• TYVNCWJMACHFGT-UHFFFAOYSA-N
• FT-0758239
• NSC527656
• NSC-527656
• 89089-14-5
• DB-082484

• MDL： MFCD11656435
• Inchi： 1S/C4HCl3N2O/c5-2-1-8-9(7)4(10)3(2)6/h1H
• InChI Key： TYVNCWJMACHFGT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN(C1=O)Cl)Cl

Computed Properties

• Exact Mass: 197.91500
• Monoisotopic Mass: 197.915
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.82
• Melting Point: 144-150 °C
• Boiling Point: 213.8°C at 760 mmHg
• Flash Point: 83.1°C
• Refractive Index: 1.657
• PSA: 34.89000
• LogP: 1.55200

2,4,5-trichloropyridazin-3-one Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on 2,4,5-trichloropyridazin-3-one

2,4,5-Trichloropyridazin-3-one: A Comprehensive Overview

2,4,5-Trichloropyridazin-3-one, also known by its CAS number 89089-14-5, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the class of pyridazinones, which are derivatives of pyridazine with a ketone group. The presence of three chlorine atoms at the 2, 4, and 5 positions of the pyridazine ring imparts unique chemical properties to this compound, making it a subject of extensive research in recent years.

The molecular formula of 2,4,5-Trichloropyridazin-3-one is C₆H₂Cl₃N₂O. Its molecular weight is approximately 197.0 g/mol. The compound exhibits a planar structure due to the aromaticity of the pyridazine ring system. The presence of electron-withdrawing chlorine atoms at multiple positions significantly affects the electronic properties of the molecule, making it highly reactive in certain chemical transformations.

In terms of physical properties, 2,4,5-Trichloropyridazin-3-one has a melting point of around 180°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and acetone. These properties make it suitable for use in various organic synthesis reactions where precise control over solubility and reactivity is required.

The synthesis of 2,4,5-Trichloropyridazin-3-one typically involves multi-step processes that include chlorination and oxidation reactions. Recent advancements in synthetic methodologies have focused on improving the efficiency and sustainability of these processes. For instance, researchers have explored the use of microwave-assisted synthesis to reduce reaction times and energy consumption while maintaining high yields.

2,4,5-Trichloropyridazin-3-one finds applications in several fields due to its unique chemical properties. In agricultural chemistry, it serves as an intermediate in the synthesis of herbicides and fungicides. Its ability to inhibit specific enzymes involved in plant growth makes it a valuable component in crop protection products.

In materials science, this compound has been investigated for its potential as a precursor in the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The presence of nitrogen atoms in the pyridazine ring facilitates strong coordination with metal ions, leading to highly porous and stable materials with applications in gas storage and catalysis.

The pharmacological potential of 2,4,5-Trichloropyridazin-3-one has also been explored. Studies have shown that this compound exhibits moderate anti-inflammatory and antioxidant activities. Researchers are currently investigating its potential as a lead compound for the development of new drugs targeting inflammatory diseases.

In recent years, there has been growing interest in understanding the environmental fate and toxicity of CAS No 89089-14-5. Studies conducted under controlled laboratory conditions have indicated that this compound undergoes slow degradation under UV light and microbial action. However, further research is needed to assess its long-term impact on ecosystems.

The development of efficient analytical methods for detecting trace amounts of 2,4,5-Trichloropyridazin-3-one in environmental samples has also been a focus area. Techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) have proven to be highly effective for this purpose.

In conclusion, CAS No 89089-14-5, or 2,4,5-Trichloropyridazin-3-one, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties continue to drive innovative research aimed at unlocking its full potential while ensuring its safe use and environmental compatibility.